Cas no 29653-30-3 (Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester)

Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester structure
29653-30-3 structure
Product Name:Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester
CAS No:29653-30-3
MF:C5H6Cl2O4
MW:201.00474023819
CID:267601
PubChem ID:169067
Update Time:2025-04-19

Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2,2-dichloro-, 1,3-dimethyl ester
    • dimethyl 2,2-dichloropropanedioate
    • Malonic acid, dichloro-, dimethyl ester
    • dimethyl 2,2-dichloropropanedioate;5-Chloro-2-methylphenol
    • Dimethyl dichloromalonate
    • SCHEMBL2007713
    • 4-02-00-01904 (Beilstein Handbook Reference)
    • DTXSID20183829
    • Propanedioic acid, dichloro-, dimethyl ester
    • BRN 1777442
    • Dimethyl dichloropropanedioate
    • 29653-30-3
    • IELVZWLJMUPAEK-UHFFFAOYSA-N
    • A829384
    • Inchi: 1S/C5H6Cl2O4/c1-10-3(8)5(6,7)4(9)11-2/h1-2H3
    • InChI Key: IELVZWLJMUPAEK-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OC)(C(=O)OC)Cl

Computed Properties

  • Exact Mass: 199.96438
  • Monoisotopic Mass: 199.9643141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

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